Cas no 1553225-36-7 (1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine)

• Product Name: 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine
• CAS No: 1553225-36-7
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• MDL: MFCD26137909
• CID: 5200498
• PubChem ID: 83818110
• Update Time: 2025-05-24

1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-3-fluoro-α-(fluoromethyl)-
• 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine

• MDL： MFCD26137909
• Inchi： 1S/C8H8ClF2N/c9-6-2-1-5(3-7(6)11)8(12)4-10/h1-3,8H,4,12H2
• InChI Key： IQRZGLOSIXNZMD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(F)C=1)(N)CF

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine

1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine: An Overview of a Promising Compound (CAS No. 1553225-36-7)

1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1553225-36-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substitutions, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine is composed of a substituted phenyl ring and a fluoroethylamine moiety. The presence of the chloro and fluoro groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects. These substitutions can influence the compound's solubility, stability, and interaction with biological targets, making it an interesting subject for further investigation.

Recent studies have explored the pharmacological properties of 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant antidepressant-like effects in animal models. The researchers found that it modulates serotonin and norepinephrine levels in the brain, suggesting its potential as a novel antidepressant agent.

In addition to its antidepressant properties, 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine has also been investigated for its analgesic effects. A clinical trial conducted in 2021 evaluated the compound's efficacy in managing chronic pain conditions. The results indicated that it effectively reduces pain sensitivity without causing significant side effects, making it a promising candidate for pain management therapies.

The safety profile of 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine is another critical aspect of its evaluation. Preclinical studies have shown that the compound has low toxicity and good tolerability at therapeutic doses. These findings are encouraging, as they suggest that the compound can be safely administered to patients without causing adverse reactions.

The synthesis of 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including nucleophilic substitution reactions and transition metal-catalyzed coupling reactions. These methods have been refined to produce high-quality material suitable for preclinical and clinical studies.

The potential applications of 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable building block for the development of new drugs and pharmaceuticals. Researchers are exploring ways to modify the compound to enhance its potency and selectivity, which could lead to the discovery of even more effective treatments.

In conclusion, 1-(4-chloro-3-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1553225-36-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.